2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

• Molecular Formula: C27H18F3N5O6
• Molecular Weight: 565.5 g/mol
• IUPAC Name: 2-[6,8-dioxo-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-[1,3]dioxolo[4,5-g]quinazolin-5-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C27H18F3N5O6/c28-27(29,30)17-8-4-5-9-18(17)31-22(36)12-34-19-11-21-20(39-14-40-21)10-16(19)25(37)35(26(34)38)13-23-32-24(33-41-23)15-6-2-1-3-7-15/h1-11H,12-14H2,(H,31,36)
• InChI Key: RPVBBTWRQPGJEV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(=O)N(C(=O)N3CC(=O)NC4=CC=CC=C4C(F)(F)F)CC5=NC(=NO5)C6=CC=CC=C6

Description

This compound is a structurally complex quinazolinone derivative featuring a fused [1,3]dioxolo ring system, a 1,2,4-oxadiazole substituent, and a trifluoromethylphenyl acetamide moiety. The quinazolinone core is a well-established pharmacophore in medicinal chemistry, often associated with kinase inhibition and anticancer activity .

Preparation Methods

The synthesis of 2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide involves multiple steps, including the formation of the quinazolinone core, the introduction of the oxadiazole ring, and the attachment of the trifluoromethyl group. The synthetic routes typically involve the use of reagents such as acetic anhydride, trifluoroacetic acid, and various catalysts to facilitate the reactions. Industrial production methods may involve optimization of reaction conditions to improve yield and purity, including temperature control, solvent selection, and purification techniques.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl and oxadiazole rings, using reagents like halogens or alkylating agents.

Common Reagents and Conditions: Typical reagents include acids, bases, oxidizing agents, and reducing agents, with reaction conditions such as controlled temperature, pressure, and solvent choice.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used, but can include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific diseases.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The quinazolinone core and oxadiazole ring are known to interact with enzymes and receptors, potentially inhibiting or activating specific biological processes. The trifluoromethyl group can enhance the compound’s stability and bioavailability, making it more effective in its intended applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The compound shares structural homology with several derivatives, notably N-(2,3-Dimethylphenyl)-2-{7-[2-(3-Methyl-1,2,4-Oxadiazol-5-yl)ethyl]-6,8-dioxo-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl}acetamide (). Key differences include:

• Substituent on the phenyl ring : The presence of a trifluoromethyl group (-CF₃) in the target compound vs. a dimethyl group (-CH₃) in the analogue.
• Oxadiazole side chain : The target compound has a phenyl-substituted oxadiazole linked via a methyl group, whereas the analogue features a methyl-oxadiazole attached through an ethyl bridge.

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Analogue ()
Molecular Weight	~625.5 g/mol	~586.6 g/mol
LogP (Predicted)	3.2 (high lipophilicity)	2.8 (moderate lipophilicity)
Hydrogen Bond Acceptors	9	8
Solubility (mg/mL)	0.05 (poor aqueous solubility)	0.12 (moderate aqueous solubility)

The trifluoromethyl group in the target compound increases electron-withdrawing effects and metabolic resistance compared to the dimethylphenyl group in the analogue, which may enhance target binding but reduce solubility .